Cas no 2413898-94-7 (3,3-Difluoro-1,6-diazaspiro[3.5]nonane)

• Product Name: 3,3-Difluoro-1,6-diazaspiro[3.5]nonane
• CAS No: 2413898-94-7
• MF: C₇H₁₂F₂N₂
• MW: 162.180388450623
• CID: 6448855
• PubChem ID: 88978072
• Update Time: 2025-10-29

3,3-Difluoro-1,6-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2413898-94-7
• 3,3-difluoro-1,6-diazaspiro[3.5]nonane
• SCHEMBL12910543
• EN300-7544960
• 3,3-Difluoro-1,6-diazaspiro[3.5]nonane

• Inchi： 1S/C7H12F2N2/c8-7(9)5-11-6(7)2-1-3-10-4-6/h10-11H,1-5H2
• InChI Key： QWTNBYACFCVKGU-UHFFFAOYSA-N
• SMILES： FC1(CNC21CNCCC2)F

Computed Properties

• Exact Mass: 162.09685472g/mol
• Monoisotopic Mass: 162.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3,3-Difluoro-1,6-diazaspiro[3.5]nonane

Comprehensive Overview of 3,3-Difluoro-1,6-diazaspiro[3.5]nonane (CAS No. 2413898-94-7)

3,3-Difluoro-1,6-diazaspiro[3.5]nonane (CAS No. 2413898-94-7) is a highly specialized spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a diazaspiro core and difluoro substituents, makes it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in medicinal chemistry, particularly in the design of bioactive molecules targeting neurological and metabolic disorders.

The compound’s spirocyclic framework is known for enhancing molecular rigidity, which can improve binding affinity and selectivity in drug-receptor interactions. This property aligns with current trends in fragment-based drug design, where 3D molecular complexity is prioritized to overcome challenges like drug resistance. Additionally, the difluoro groups contribute to metabolic stability, a critical factor in optimizing pharmacokinetic profiles. These attributes have led to its inclusion in libraries for high-throughput screening (HTS) and lead optimization programs.

In the context of sustainable chemistry, 3,3-Difluoro-1,6-diazaspiro[3.5]nonane exemplifies the shift toward green synthetic methodologies. Recent publications highlight its synthesis via catalyzed cyclization or microwave-assisted reactions, reducing solvent waste and energy consumption. This resonates with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums.

Beyond pharmaceuticals, this compound’s spirocyclic motif has potential in advanced materials, such as organic electronics and supramolecular assemblies. Its ability to form stable conformations could aid in developing molecular sensors or catalysts. Such applications are often queried in AI-driven material discovery platforms, reflecting interdisciplinary interest.

For researchers seeking CAS No. 2413898-94-7, it is essential to note its commercial availability through specialty chemical suppliers. Quality control parameters like HPLC purity and NMR characterization data are critical for reproducibility. FAQs in scientific databases often address synthesis scalability and derivatization strategies, underscoring its versatility.

In summary, 3,3-Difluoro-1,6-diazaspiro[3.5]nonane represents a convergence of structural innovation and practical utility. Its relevance to drug development, green chemistry, and material science ensures its prominence in contemporary research, making it a compelling subject for further exploration.